2-[[2-(4-Methoxyphenyl)-1,3-oxazol-4-yl]methylsulfanyl]pyrimidine-4,6-diamine

• IUPAC Name: 2-[[2-(4-methoxyphenyl)-1,3-oxazol-4-yl]methylsulfanyl]pyrimidine-4,6-diamine
• InChI: InChI=1S/C15H15N5O2S/c1-21-11-4-2-9(3-5-11)14-18-10(7-22-14)8-23-15-19-12(16)6-13(17)20-15/h2-7H,8H2,1H3,(H4,16,17,19,20)
• InChI Key: IMUSCWFQCLPXKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=CO2)CSC3=NC(=CC(=N3)N)N
• Molecular Formula: C15H15N5O2S
• Molecular Weight: 329.4 g/mol

Description

2-[[2-(4-Methoxyphenyl)-1,3-oxazol-4-yl]methylsulfanyl]pyrimidine-4,6-diamine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical formula, C16H15N5O2S, and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[[2-(4-Methoxyphenyl)-1,3-oxazol-4-yl]methylsulfanyl]pyrimidine-4,6-diamine involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has also been found to interact with certain receptors in the brain, which may contribute to its potential applications in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[[2-(4-Methoxyphenyl)-1,3-oxazol-4-yl]methylsulfanyl]pyrimidine-4,6-diamine have been studied extensively. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[[2-(4-Methoxyphenyl)-1,3-oxazol-4-yl]methylsulfanyl]pyrimidine-4,6-diamine in lab experiments is its potential applications in cancer research and the treatment of Alzheimer's disease. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 2-[[2-(4-Methoxyphenyl)-1,3-oxazol-4-yl]methylsulfanyl]pyrimidine-4,6-diamine. One potential direction is the development of more efficient and less toxic synthesis methods for this compound. Another potential direction is the study of its potential applications in other areas of scientific research, such as the treatment of other neurodegenerative diseases. Additionally, further research may be needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-[[2-(4-Methoxyphenyl)-1,3-oxazol-4-yl]methylsulfanyl]pyrimidine-4,6-diamine has been achieved using different methods. One of the most commonly used methods involves the reaction of 4-methoxyphenylacetic acid with thionyl chloride to form 4-methoxyphenylacetyl chloride, which is then reacted with 2-amino-4,6-dimethylpyrimidine-5-thiol to form the desired compound.

Scientific Research Applications

2-[[2-(4-Methoxyphenyl)-1,3-oxazol-4-yl]methylsulfanyl]pyrimidine-4,6-diamine has been studied for its potential applications in scientific research. This compound has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells. It has also been studied for its potential applications in the treatment of Alzheimer's disease, where it has been found to improve cognitive function.